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Compound of Interest

Compound Name: 2-(Trifluoromethyl)cyclopentanone

Cat. No.: B1588885

2-(Trifluoromethyl)cyclopentanone (CAS No. 95524-19-9) is a fluorinated organic compound
of increasing interest within synthetic chemistry and drug discovery.[1][2] The incorporation of a
trifluoromethyl group into the cyclopentanone scaffold can significantly alter the parent
molecule's steric and electronic properties, making it a valuable building block for creating
novel chemical entities with specific biological activities. However, the same properties that
make it synthetically useful also necessitate a thorough understanding of its potential hazards.

This guide provides a comprehensive overview of the known safety data for 2-
(Trifluoromethyl)cyclopentanone. Where specific experimental data for this exact molecule is
not available, this document synthesizes authoritative data from structurally similar compounds,
such as cyclopentanone and other substituted ketones, to establish a robust framework for risk
assessment and safe handling. This approach ensures that laboratory personnel can anticipate
potential hazards and implement appropriate controls, upholding the highest standards of
scientific integrity and laboratory safety.

Section 1: Hazard Identification and GHS
Classification

The Globally Harmonized System (GHS) of Classification and Labelling of Chemicals provides
a standardized framework for communicating the hazards of chemical products. For 2-
(Trifluoromethyl)cyclopentanone, the following classifications have been identified, indicating
it is a substance that requires careful handling.[1]
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Table 1: GHS Hazard Classification for 2-(Trifluoromethyl)cyclopentanone[1]
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The causality behind these classifications is rooted in the molecule's chemical structure. The
cyclopentanone ring contributes to its organic solvent properties and flammability, while the
trifluoromethyl group and ketone moiety can influence its reactivity and biological interactions,
leading to irritation and toxicity.

Section 2: Toxicological Profile and Health Effects

A comprehensive toxicological profile for 2-(Trifluoromethyl)cyclopentanone is not
extensively documented in publicly available literature. However, based on its GHS
classification and data from related cyclopentanones, a clear picture of its potential health
effects can be established.[1][3][4][5]
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o Acute Oral Toxicity (Harmful if Swallowed): The H302 classification indicates that ingestion of
this compound can cause harmful effects.[1] Symptoms may include nausea, dizziness, or
more severe systemic issues. The mechanism is likely related to its absorption and
subsequent metabolic effects, a common trait for small, functionalized organic molecules.

o Skin and Eye Irritation: Direct contact is likely to cause significant irritation.[1][6][7] For the
skin, this may manifest as redness, itching, or inflammation.[6] In the eyes, it can lead to
pain, watering, and potential damage to the cornea, necessitating immediate and thorough
rinsing.[1][7]

e Respiratory Irritation: Inhalation of vapors or aerosols may irritate the nose, throat, and
lungs, causing coughing, wheezing, or shortness of breath.[1][6] This is a common hazard
for volatile organic compounds, especially those with reactive functional groups.

General studies on cyclopentanones suggest they have a low order of acute toxicity but can
cause irritation.[3][4][5] Prolonged or repeated exposure to similar ketones has been linked to
potential liver and kidney effects, underscoring the importance of minimizing exposure.[4]

Section 3: Physical and Chemical Properties

Understanding the physical properties of a chemical is fundamental to its safe handling and
storage.

Table 2: Key Physical and Chemical Properties

Property Value Source
CAS Number 95524-19-9 [11[2]
Molecular Formula CeH7Fs0 [1]
Molecular Weight 152.11 g/mol [1]

Likely a liquid (based on
Appearance - o Inferred
flammability classification)

Storage Temperature Store in freezer, under -20°C [2]
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Section 4: Safe Handling and Exposure Control
Protocol

A self-validating safety protocol relies on multiple layers of control. The following procedures
are based on best practices for handling flammable and irritating organic liquids.[8][9][10]

Engineering Controls

The primary defense against exposure is to handle the chemical in a controlled environment.

e Chemical Fume Hood: All handling of 2-(Trifluoromethyl)cyclopentanone, including
weighing, transferring, and use in reactions, must be performed inside a certified chemical
fume hood to prevent inhalation of vapors.[8]

e Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive
emissions.

o Safety Shower & Eyewash Station: An operational and easily accessible safety shower and
eyewash station are mandatory in the work area.[11]

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is required to prevent skin and eye contact.[6][8]

o Eye and Face Protection: Wear chemical safety goggles that comply with OSHA (29 CFR
1910.133) or European Standard (EN166) regulations.[8] A face shield should be worn in
situations with a higher risk of splashing.

e Hand Protection: Wear appropriate chemical-resistant gloves (e.g., butyl rubber or nitrile
rubber).[8] Gloves must be inspected for integrity before each use and removed using the
proper technique to avoid skin contamination. Dispose of contaminated gloves immediately.

» Skin and Body Protection: Wear a flame-retardant laboratory coat. Ensure clothing fully
covers the body. For larger quantities or tasks with a high splash risk, consider a chemical-
resistant apron.
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o Respiratory Protection: If there is a risk of exposure outside of a fume hood (e.g., during a
large spill), a NIOSH/MSHA or European Standard EN 149 approved respirator with an
organic vapor cartridge is necessary.[8]

Section 5: Experimental Workflow for Safe Use

The following diagram outlines the mandatory workflow for any experiment involving 2-
(Trifluoromethyl)cyclopentanone, ensuring safety at every stage.
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Preparation Phase

1. Risk Assessment
- Review SDS & literature.
- Identify all hazards.

y

2. Engineering Controls Check
- Verify fume hood certification.
- Test eyewash/shower.

l

3. PPE Donning
- Inspect and wear all
required PPE.
\- J

/Handling & Reaction Phase\

4. Chemical Handling
- Work within fume hood.
- Use non-sparking tools.

5. Reaction Monitoring
- Keep container closed.
- Monitor for excursions.

(G J

/Post-Experlment Phase\

6. Waste Disposal

- Segregate into flammable
waste container.

7. Decontamination
- Clean work area.
- Wash hands thoroughly.

l

8. PPE Doffing
- Remove PPE correctly to
avoid cross-contamination.

(G J

Click to download full resolution via product page

Caption: Mandatory workflow for safe handling of 2-(Trifluoromethyl)cyclopentanone.
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Section 6: Storage, Stability, and Emergency

Procedures
Storage and Stability

Storage Conditions: Store in a tightly sealed container in a freezer at temperatures below
-20°C.[2] The storage area should be a designated flammable liquids cabinet or
refrigerator/freezer approved for flammable material storage.

Chemical Stability: The product is expected to be stable under recommended storage
conditions.[10]

Incompatibilities: Keep away from strong oxidizing agents, strong acids, and strong bases,
as these may cause violent reactions.[7] Keep away from all sources of ignition, including
heat, sparks, and open flames.[7][12]

Emergency Procedures

Immediate and appropriate action is critical in an emergency.

o First Aid Measures:

Inhalation: Move the person to fresh air immediately. If breathing is difficult, provide
oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[6]
[10]

Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area
with large amounts of water for at least 15 minutes.[7] Seek medical attention if irritation
persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and
easy to do.[6] Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious,
have them drink one or two glasses of water. Never give anything by mouth to an
unconscious person. Seek immediate medical attention.
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» Fire-Fighting Measures:

o Extinguishing Media: Use "alcohol" foam, dry chemical powder, or carbon dioxide (COz2).
[13] A solid stream of water may be ineffective.

o Specific Hazards: This is a flammable liquid. Vapors are heavier than air and may travel to
a source of ignition and flash back.[9] Containers may rupture violently if heated.
Hazardous combustion products may include carbon monoxide, carbon dioxide, and
hydrogen fluoride.

o Protective Equipment: Firefighters must wear self-contained breathing apparatus (SCBA)

and full protective gear.
e Accidental Release Measures:

o Personal Precautions: Evacuate the area. Eliminate all ignition sources.[13][14] Ensure
adequate ventilation. Wear the appropriate level of PPE as described in Section 4.

o Containment and Cleanup: For small spills, absorb with a non-combustible, inert material
such as sand, earth, or vermiculite.[9][13] Collect the material using non-sparking tools
and place it in a suitable, labeled container for hazardous waste disposal.[11][12] Do not
allow the spill to enter drains or waterways.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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